Cas no 650602-36-1 (Benzoic acid, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-, methyl ester
• CAS No: 650602-36-1
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 408919
• PubChem ID: 71377467
• Update Time: 2025-04-19

Benzoic acid, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-(2-hydroxyethyl)-5-methyl-2-oxazolyl]-, methyl ester
• methyl 4-[4-(2-hydroxyethyl)-5-methyl-1,3-oxazol-2-yl]benzoate
• 650602-36-1
• DTXSID80800106

• Inchi： 1S/C14H15NO4/c1-9-12(7-8-16)15-13(19-9)10-3-5-11(6-4-10)14(17)18-2/h3-6,16H,7-8H2,1-2H3
• InChI Key： WBKHKQGUSGIJDB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)OC)=CC=2)=NC(=C1C)CCO

Computed Properties

• Exact Mass: 261.10015
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.56